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Cost-Effectiveness and Clinical Performance Overview

The table below summarizes the available information on how letrozole compares to other common

infertility treatments.

Aspect Comparison & Findings Supporting Evidence & Context

First-line Ovulation
Induction

Clinically superior to
Clomiphene Citrate (CC) in

women with PCOS and
WHO Group II anovulation

[1] [2].

Higher ovulation, clinical pregnancy, and live
birth rates [1] [2]. Recognized as a first-line

treatment in international guidelines [3].

Economic
Advantage over
Gonadotropins

Associated with likely cost
savings [4].

Reduced need for expensive gonadotropin

medications and lower risk of Ovarian
Hyperstimulation Syndrome (OHSS), which

avoids associated treatment costs [4] [1] [2].
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Aspect Comparison & Findings Supporting Evidence & Context

In Vitro
Fertilization (IVF)

Comparable outcomes to
antagonist-only protocol, with

reduced gonadotropin
consumption [5].

Lower medication cost: 5 mg letrozole co-
treatment significantly reduced total

gonadotropin dose without negatively affecting
the number of oocytes retrieved or cumulative

live birth rate [5].

Frozen Embryo
Transfer (FET)

Comparable pregnancy
rates to programmed
regimens, with simpler,
cheaper luteal support [3].

A 2025 multi-center RCT in PCOS patients

found the letrozole ovulation regimen achieved
similar clinical pregnancy and live birth rates

while allowing for single-drug luteal support,
suggesting a lower cost profile [3].

Mechanism of Action: Letrozole for Ovulation Induction

The following diagram illustrates the dual central and peripheral mechanisms by which letrozole induces

ovulation.
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Central Mechanism (in the Brain) Peripheral Mechanism (in the Ovary)

Letrozole inhibits
aromatase

Reduced estrogen synthesis

Negative feedback on
pituitary gland is reduced

Increased secretion of
FSH by the pituitary

Stimulation of
Follicular Growth & Ovulation

Letrozole inhibits
aromatase in ovarian follicles

Accumulation of intraovarian
androgens (Testosterone)

Stimulates IGF-1 and
amplifies FSH receptor expression

Enhanced follicular
sensitivity to FSH

Oral Administration of Letrozole

Click to download full resolution via product page

Key Experimental Data and Protocols

For researchers, the methodologies from key studies provide a basis for evaluating letrozole's performance.

1. Letrozole vs. Programmed Regimen for Frozen Embryo Transfer (FET)

Source: Multi-center Randomized Controlled Trial (RCT), 2025 [3].

Population: 155 women with Polycystic Ovary Syndrome (PCOS).
Protocol:
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Intervention Group (Letrozole Ovulation Regimen): Received 2.5 mg or 5.0 mg letrozole
daily for 5 days starting within 5 days of menstruation. Human Menopausal Gonadotropin
(HMG) was added if no dominant follicle developed. Trigger was administered with HCG when

leading follicle reached ≥17 mm and endometrial thickness was ≥7 mm.
Control Group (Programmed Regimen): Received 4-8 mg of estradiol valerate daily starting

within 3 days of menstruation.
Outcome Measures: Primary outcome was clinical pregnancy rate. Secondary outcomes included

live birth rate, abortion rate, and need for luteal support.

2. Letrozole Co-treatment in IVF Antagonist Protocol

Source: Retrospective Cohort Study, 2023 [5].

Population: 422 infertile women with normal ovarian reserve.
Protocol:

Groups: 2.5 mg letrozole, 5 mg letrozole, or control (antagonist alone). Letrozole was
administered for 5 days starting on cycle day 2-5.

Stimulation: Gonadotropins were used in all groups, with dose adjustment based on follicle
growth.

Outcome Measures: Primary outcome was cumulative live birth rate. Secondary outcomes included
gonadotropin consumption, endocrine parameters, and number of oocytes retrieved.
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[https://www.smolecule.com/products/b548670#letrozole-cost-effectiveness-analysis-infertility-

treatments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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